Cas no 1006484-42-9 (2-(3-Carbamoyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(3-Carbamoyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1006484-42-9
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• MDL: MFCD06805793
• CID: 3060500
• PubChem ID: 19623321
• Update Time: 2025-04-21

2-(3-Carbamoyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Carbamoyl-1H-pyrazol-1-yl)propanoic acid
• CS-0264273
• EN300-92501
• 2-(3-carbamoylpyrazol-1-yl)propanoic acid
• 2-(3-carbamoyl-1H-pyrazol-1-yl)propanoicacid
• Z1198171481
• AKOS000314702
• STK510086
• GQB48442
• BBL040938
• 1006484-42-9
• 2-[3-(AMINOCARBONYL)-1H-PYRAZOL-1-YL]PROPANOIC ACID

• MDL： MFCD06805793
• Inchi： 1S/C7H9N3O3/c1-4(7(12)13)10-3-2-5(9-10)6(8)11/h2-4H,1H3,(H2,8,11)(H,12,13)
• InChI Key： OFLYWKBGGWFGRP-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C=CC(C(N)=O)=N1)=O

Computed Properties

• Exact Mass: 183.06439116Da
• Monoisotopic Mass: 183.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives